Cas no 898754-45-5 (4'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone)

4'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone is a specialized organic compound featuring a carboethoxy group and a thiomethylphenyl moiety attached to a propiophenone backbone. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and fine chemicals. The presence of the thiomethyl group enhances its utility in sulfur-based coupling reactions, while the carboethoxy functionality offers versatility for further derivatization. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for achieving high yields in target applications.
4'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone structure
898754-45-5 structure
Product Name:4'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone
CAS No:898754-45-5
MF:C19H20O3S
MW:328.425304412842
CID:1946022
PubChem ID:24725923
Update Time:2025-05-20

4'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 4'-CARBOETHOXY-3-(2-THIOMETHYLPHENYL)PROPIOPHENONE
    • ethyl 4-[3-(2-methylsulfanylphenyl)propanoyl]benzoate
    • LogP
    • DTXSID90644316
    • 898754-45-5
    • Ethyl 4-{3-[2-(methylsulfanyl)phenyl]propanoyl}benzoate
    • AKOS016021436
    • 4'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone
    • MDL： MFCD03843209
    • Inchi： 1S/C19H20O3S/c1-3-22-19(21)16-10-8-14(9-11-16)17(20)13-12-15-6-4-5-7-18(15)23-2/h4-11H,3,12-13H2,1-2H3
    • InChI Key： PJMURAXLSKXQCZ-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC=CC=1CCC(C1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

  • Exact Mass: 328.11300
  • Monoisotopic Mass: 328.11331567Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 68.7Ų

Experimental Properties

  • PSA: 68.67000
  • LogP: 4.40070

4'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C098935-250mg
4'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone
 898754-45-5
250mg
 $ 440.00 2022-06-06
TRC
C098935-500mg
4'-Carboethoxy-3-(2-thiomethylphenyl)propiophenone
 898754-45-5
500mg
 $ 735.00 2022-06-06

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